Cross-Species Potency Superiority: TGR5 Receptor Agonist 4 vs. TC-G 1005 in Human and Mouse TGR5 Activation
TGR5 Receptor Agonist 4 demonstrates superior cross-species potency compared to TC-G 1005 (compound 23g), a widely cited TGR5 agonist in the literature. TGR5 Receptor Agonist 4 activates hTGR5 with an EC50 of 2 nM and mTGR5 with an EC50 of 3 nM, achieving a species potency ratio (mTGR5/hTGR5) of 1.5 . In contrast, TC-G 1005 exhibits an EC50 of 0.72 nM for hTGR5 but a markedly reduced potency of 6.2 nM for mTGR5, yielding a species ratio of 8.6 . This represents a 5.7-fold tighter species concordance for TGR5 Receptor Agonist 4, translating to 3.1-fold superior mTGR5 potency (3 nM vs 9.2 nM, where 9.2 nM is the mTGR5 EC50 of TC-G 1005 reported in primary literature) [1]. Notably, TC-G 1005 has been validated to increase GLP-1 secretion in a dose-dependent manner and reduce blood glucose in db/db mice following oral administration, establishing its in vivo functional relevance as a comparator .
| Evidence Dimension | TGR5 receptor activation potency (EC50) across human and mouse orthologs |
|---|---|
| Target Compound Data | hTGR5 EC50 = 2 nM; mTGR5 EC50 = 3 nM; Species ratio = 1.5 |
| Comparator Or Baseline | TC-G 1005 (compound 23g): hTGR5 EC50 = 0.72 nM; mTGR5 EC50 = 6.2 nM; Species ratio = 8.6 |
| Quantified Difference | TGR5 Receptor Agonist 4 exhibits 3.1-fold superior mTGR5 potency and a 5.7-fold tighter species concordance ratio (1.5 vs 8.6) |
| Conditions | hTGR5 and mTGR5 receptor transactivation assays in recombinant cell lines |
Why This Matters
For investigators using mouse models to study TGR5-mediated metabolic effects, TGR5 Receptor Agonist 4's tighter species concordance and superior mTGR5 potency enable more reliable translation of in vitro findings to in vivo outcomes compared to TC-G 1005.
- [1] Zhu H, Ding G, Liu Z, et al. Design, synthesis, and antidiabetic activity of 4-phenoxynicotinamide and 4-phenoxypyrimidine-5-carboxamide derivatives as potent and orally efficacious TGR5 agonists. J Med Chem. 2013;56(11):4487-4502. View Source
